Cas no 6105-74-4 (2-methyl-1-piperidino-2-propanamine)

• Product Name: 2-methyl-1-piperidino-2-propanamine
• CAS No: 6105-74-4
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• MDL: MFCD05022423
• CID: 831617
• PubChem ID: 2794702
• Update Time: 2025-04-19

2-methyl-1-piperidino-2-propanamine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1-(piperidin-1-yl)propan-2-amine
• 1-1-Dimethyl-2-piperidin-1-yl-ethylamine
• 2-methyl-1-piperidin-1-ylpropan-2-amine
• 2-Methyl-1-piperidino-2-propanamine
• 1-(2-Amino-2-methyl-propyl)-piperidin
• 1,1-Dimethyl-2-piperidin-1-yl-ethylamine
• 1,1-Dimethyl-2-piperidinoethylamin
• 1-Piperidineethanamine,a,a-dimethyl
• N-(2-Amino-2-methylpropyl)-piperidin
• (1,1-dimethyl-2-piperidin-1-ylethyl)amine
• AKOS000314410
• DTXSID30383333
• SCHEMBL372303
• MFCD05022423
• a,a-dimethyl-1-Piperidineethanamine
• 6105-74-4
• BS-38202
• CS-0001050
• SB42040
• IMBNEKOMEDCTCL-UHFFFAOYSA-N
• 1-Piperidineethanamine, a,a-dimethyl-
• 2-methyl-1-piperidino-2-propanamine

• MDL： MFCD05022423
• Inchi： 1S/C9H20N2/c1-9(2,10)8-11-6-4-3-5-7-11/h3-8,10H2,1-2H3
• InChI Key： IMBNEKOMEDCTCL-UHFFFAOYSA-N
• SMILES： N1(CCCCC1)CC(C)(C)N

Computed Properties

• Exact Mass: 156.16300
• Monoisotopic Mass: 156.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Boiling Point: 67 °C
• PSA: 29.26000
• LogP: 1.84780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines